Cas no 1434141-78-2 (Tert-Butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate)

Tert-Butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate is a spirocyclic compound featuring a fused lactam and carbamate structure. Its rigid spiro scaffold enhances stereochemical control, making it valuable in synthetic organic chemistry, particularly for constructing complex heterocycles. The tert-butyloxycarbonyl (Boc) protecting group ensures stability under basic conditions while allowing selective deprotection under acidic conditions. This compound serves as a versatile intermediate in pharmaceutical research, enabling the synthesis of bioactive molecules with constrained geometries. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a practical choice for medicinal chemistry applications, including the development of enzyme inhibitors and peptidomimetics.
Tert-Butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate structure
1434141-78-2 structure
Product Name:Tert-Butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate
CAS No:1434141-78-2
MF:C12H19NO3
MW:225.284163713455
MDL:MFCD27956954
CID:4599748
PubChem ID:118997509
Update Time:2025-06-09

Tert-Butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate
    • 5-Boc-5-aza-spiro[3.4]octane-2-one
    • tert-butyl2-oxo-5-azaspiro[3.4]octane-5-carboxylate
    • 5-Boc-5-azaspiro[3.4]octan-2-one
    • SB11324
    • MFCD27956954
    • SY098919
    • P14206
    • SCHEMBL21274551
    • AKOS027336866
    • CS-0048405
    • AS-52036
    • 1434141-78-2
    • 5-Boc-2-Oxo-5-Azaspiro[3.4]octane
    • Tert-Butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate
    • MDL: MFCD27956954
    • Inchi: 1S/C12H19NO3/c1-11(2,3)16-10(15)13-6-4-5-12(13)7-9(14)8-12/h4-8H2,1-3H3
    • InChI Key: JQHIUJAHRNWYPJ-UHFFFAOYSA-N
    • SMILES: O=C1CC2(C1)CCCN2C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 225.13649347 g/mol
  • Monoisotopic Mass: 225.13649347 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 225.28
  • XLogP3: 0.9
  • Topological Polar Surface Area: 46.6

Tert-Butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate Security Information

Tert-Butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A289001092-100mg
tert-Butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate
1434141-78-2 97%
100mg
444.05 USD 2021-06-15
Chemenu
CM209627-1g
tert-Butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate
1434141-78-2 97%
1g
$*** 2023-03-30
abcr
AB459134-500 mg
5-Boc-5-aza-spiro[3.4]octane-2-one, 95%; .
1434141-78-2 95%
500mg
€1,032.40 2023-04-22
abcr
AB459134-100 mg
5-Boc-5-aza-spiro[3.4]octane-2-one, 95%; .
1434141-78-2 95%
100mg
€413.60 2023-04-22
abcr
AB459134-250 mg
5-Boc-5-aza-spiro[3.4]octane-2-one, 95%; .
1434141-78-2 95%
250mg
€660.10 2023-04-22
eNovation Chemicals LLC
D572113-100mg
tert-butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate
1434141-78-2 97%
100mg
$285 2024-05-23
eNovation Chemicals LLC
D572113-250MG
tert-butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate
1434141-78-2 97%
250mg
$455 2024-05-23
eNovation Chemicals LLC
D572113-500MG
tert-butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate
1434141-78-2 97%
500mg
$760 2024-05-23
eNovation Chemicals LLC
D572113-1G
tert-butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate
1434141-78-2 97%
1g
$1140 2024-05-23
eNovation Chemicals LLC
D572113-5G
tert-butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate
1434141-78-2 97%
5g
$3430 2024-05-23
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